Cas no 161688-42-2 (4-(Bromomethyl)-1,2-bis[(tert-butyldimethylsilyl)oxy]benzene)

• Product Name: 4-(Bromomethyl)-1,2-bis[(tert-butyldimethylsilyl)oxy]benzene
• CAS No: 161688-42-2
• MF: C₁₉H₃₅BrO₂Si₂
• MW: 431.555007219315
• MDL: MFCD30742685
• CID: 4611041
• Update Time: 2025-10-28

4-(Bromomethyl)-1,2-bis[(tert-butyldimethylsilyl)oxy]benzene Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-1,2-bis[(tert-butyldimethylsilyl)oxy]benzene

• MDL： MFCD30742685
• Inchi： 1S/C19H35BrO2Si2/c1-18(2,3)23(7,8)21-16-12-11-15(14-20)13-17(16)22-24(9,10)19(4,5)6/h11-13H,14H2,1-10H3
• InChI Key： JTUYOXSZCAQROV-UHFFFAOYSA-N
• SMILES： C1(O[Si](C(C)(C)C)(C)C)=CC=C(CBr)C=C1O[Si](C(C)(C)C)(C)C

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 384.3±37.0 °C at 760 mmHg
• Flash Point: 152.3±14.5 °C

4-(Bromomethyl)-1,2-bis[(tert-butyldimethylsilyl)oxy]benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-(Bromomethyl)-1,2-bis[(tert-butyldimethylsilyl)oxy]benzene

Comprehensive Overview of 4-(Bromomethyl)-1,2-bis[(tert-butyldimethylsilyl)oxy]benzene (CAS No. 161688-42-2)

4-(Bromomethyl)-1,2-bis[(tert-butyldimethylsilyl)oxy]benzene, with the CAS number 161688-42-2, is a highly specialized organic compound widely utilized in advanced synthetic chemistry. This compound features a benzene ring substituted with a bromomethyl group and two tert-butyldimethylsilyl (TBS) protecting groups, making it a versatile intermediate in the synthesis of complex molecules. Its unique structure allows for selective deprotection and further functionalization, which is critical in pharmaceutical research and material science.

The growing interest in 4-(Bromomethyl)-1,2-bis[(tert-butyldimethylsilyl)oxy]benzene is driven by its applications in drug discovery and organic electronics. Researchers frequently search for "TBS-protected bromobenzene derivatives" or "CAS 161688-42-2 synthesis methods" to explore its potential in creating novel therapeutics or conductive polymers. The compound's stability under various reaction conditions makes it a preferred choice for multi-step synthetic routes.

One of the key advantages of 4-(Bromomethyl)-1,2-bis[(tert-butyldimethylsilyl)oxy]benzene is its compatibility with cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions. These reactions are pivotal in constructing carbon-carbon bonds, a fundamental step in designing biologically active compounds. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with the global demand for targeted therapies.

From an SEO perspective, queries like "buy 4-(Bromomethyl)-1,2-bis[(tert-butyldimethylsilyl)oxy]benzene" or "161688-42-2 suppliers" reflect commercial interest. Laboratories and manufacturers seek high-purity batches to ensure reproducibility in experiments. The compound's storage stability and handling guidelines are also frequently discussed, emphasizing the need for proper anhydrous conditions to prevent degradation.

In the context of green chemistry, researchers are exploring eco-friendly alternatives to traditional protecting groups. However, TBS-protected intermediates like CAS 161688-42-2 remain indispensable due to their reliability. Innovations in catalytic deprotection methods aim to reduce waste, addressing sustainability concerns without compromising efficiency.

The analytical characterization of 4-(Bromomethyl)-1,2-bis[(tert-butyldimethylsilyl)oxy]benzene involves techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical for downstream applications. Peer-reviewed journals often cite its spectral data, providing a reference for quality control.

As the demand for custom synthesis grows, CAS 161688-42-2 is increasingly listed in catalogs of fine chemical suppliers. Its role in high-throughput screening libraries underscores its importance in accelerating drug development. Future research may focus on optimizing its synthetic scalability to meet industrial needs.

In summary, 4-(Bromomethyl)-1,2-bis[(tert-butyldimethylsilyl)oxy]benzene (CAS 161688-42-2) is a cornerstone in modern organic synthesis. Its adaptability to diverse chemical transformations and relevance in cutting-edge research ensure its continued prominence in scientific literature and industrial applications.